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Chiral Configuration of Ferric Enterobactin

The iron(III)-enterobactin complex, [Fe(ent)]³⁻, adopts a Δ-cis configuration at the metal center [1] [2].

This configuration is not random but is preferentially adopted when the siderophore is synthesized from its

natural L-serine building blocks [2].

The octahedral coordination geometry around the iron center, formed by the six oxygen atoms from the three

catecholate moieties, gives rise to this chirality [3] [1]. The synthetic mirror image of this complex, known as

ferric enantioenterobactin ([Fe(D-ent)]³⁻) synthesized from D-serine, adopts the Λ configuration [3] [1].

Biological Significance of Chirality

The chiral recognition of the ferric enterobactin complex is a critical component of its function in bacterial

iron transport and has significant implications for virulence.

Aspect Description

Transport in
Producers

In native producers like E. coli, the enterobactin transport system (via FepA
receptor) can import both the natural Δ-FeEnt and the synthetic Λ-Fe(D-ent)
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Aspect Description

complexes [1]. Chirality of the metal center is not the sole recognition factor; the

amide-linked catechol groups are essential [1].

High Specificity
in Other
Systems

Other bacterial species exhibit stereoselective discrimination. Vibrio campbellii
DS40M4 utilizes its native Λ-configured Fe-siderophore but not the mismatched Δ-
configured diastereomer from Yersinia ruckeri. Specificity is conferred by the outer

membrane receptor (FvtA) and periplasmic binding protein (FvtB) [4].

Role in
Virulence

Enterobactin enables bacterial pathogens to acquire essential iron in the iron-limited

host environment, supporting growth and proliferation during infection [5]. Mutants
unable to produce enterobactin (e.g., entB mutants) show significantly attenuated

virulence [5].

Experimental Evidence & Protocols

Key experimental approaches have been used to determine the structure and probe the biological significance

of enterobactin's chirality.

Racemic Crystallography: The definitive structural assignment of the Δ configuration was achieved
using racemic crystallization. This involved co-crystallizing the chiral [Fe(ent)]³⁻ complex with its

synthetic mirror image, [Fe(D-ent)]³⁻. The resulting centrosymmetric crystals allowed for
determination of the absolute configuration via X-ray diffraction [3].

Microbial Growth Assays: The biological consequence of chirality can be tested by evaluating the
ability of different stereoisomers to support microbial growth under iron-limiting conditions.

Grow the bacterial culture in an iron-deficient medium until iron starvation is induced.
Add the stereoisomer to be tested (e.g., Δ-FeEnt or Λ-Fe(D-ent)) to the culture.

Monitor bacterial growth (e.g., by measuring optical density) over time.
A stereoselective utilization pathway will show robust growth with the matched isomer (e.g., Λ

for V. campbellii) and poor or no growth with the mismatched isomer (e.g., Δ for V. campbellii)
[4].

Applications in Drug Development

The specificity of siderophore transport systems is being leveraged to design new therapeutics.
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"Trojan Horse" Antibiotics: This strategy conjugates an antibiotic to a siderophore like

enterobactin. The bacterial iron-transport machinery actively imports the entire conjugate, delivering
the antibiotic directly into the cell and bypassing outer membrane barriers [5] [6].

Protocol for Conjugate Efficacy Testing: The effectiveness of siderophore-antibiotic conjugates
can be evaluated as follows [6]:

Synthesize the conjugate (e.g., Fe³⁺-enterobactin-Ciprofloxacin).
Determine the Minimum Inhibitory Concentration (MIC) using a broth microdilution assay

against the target bacterium. A lower MIC for the conjugate compared to the antibiotic alone
indicates enhanced uptake and efficacy [6].

Perform specialized assays to confirm the mechanism of action, such as DNA gyrase
inhibition assays for fluoroquinolone conjugates or biofilm inhibition assays [6].

Signaling and Transport Pathway

The following diagram summarizes the key genes, proteins, and workflow involved in the biosynthesis and

transport of enterobactin in E. coli, and how this pathway is exploited for the "Trojan Horse" antibiotic

strategy.
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Transport & Utilization
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Diagram of enterobactin biosynthesis, regulation, transport, and the "Trojan Horse" antibiotic strategy.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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